molecular formula C11H15Cl2N5 B2901808 6-[3-(aminomethyl)phenyl]pyrimidine-2,4-diaminedihydrochloride CAS No. 2377032-30-7

6-[3-(aminomethyl)phenyl]pyrimidine-2,4-diaminedihydrochloride

Cat. No.: B2901808
CAS No.: 2377032-30-7
M. Wt: 288.18
InChI Key: FXLJEVZFNVHODB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

6-[3-(Aminomethyl)phenyl]pyrimidine-2,4-diamine dihydrochloride is a pyrimidine derivative featuring a 3-aminomethylphenyl substituent at the 6-position and amino groups at the 2- and 4-positions of the pyrimidine ring. The compound exists as a dihydrochloride salt, enhancing its solubility in aqueous environments. Its molecular formula is C₁₁H₁₄Cl₂N₆, with a molecular weight of 325.18 g/mol (estimated from structural analysis) . The compound is cataloged as a building block in synthetic chemistry (Enamine code: EN300-532381), suggesting utility as an intermediate in pharmaceutical or materials science research .

Properties

IUPAC Name

6-[3-(aminomethyl)phenyl]pyrimidine-2,4-diamine;dihydrochloride
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C11H13N5.2ClH/c12-6-7-2-1-3-8(4-7)9-5-10(13)16-11(14)15-9;;/h1-5H,6,12H2,(H4,13,14,15,16);2*1H
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

FXLJEVZFNVHODB-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=CC(=C1)C2=CC(=NC(=N2)N)N)CN.Cl.Cl
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C11H15Cl2N5
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

288.17 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-[3-(aminomethyl)phenyl]pyrimidine-2,4-diaminedihydrochloride typically involves the reaction of 3-(aminomethyl)aniline with a pyrimidine derivative under specific conditions. One common method is the Suzuki-Miyaura coupling reaction, which involves the use of a palladium catalyst and boron reagents . The reaction conditions often include a base such as potassium carbonate and a solvent like dimethylformamide (DMF) or toluene.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using similar methods but optimized for higher yields and purity. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

6-[3-(aminomethyl)phenyl]pyrimidine-2,4-diaminedihydrochloride undergoes various types of chemical reactions, including:

    Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate.

    Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

    Substitution: The compound can undergo nucleophilic substitution reactions, where the amino groups can be replaced by other nucleophiles.

Common Reagents and Conditions

    Oxidation: Hydrogen peroxide in an acidic medium.

    Reduction: Sodium borohydride in methanol.

    Substitution: Nucleophiles such as halides or alkoxides in the presence of a base.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield nitro derivatives, while reduction can produce amine derivatives.

Scientific Research Applications

6-[3-(aminomethyl)phenyl]pyrimidine-2,4-diaminedihydrochloride has a wide range of scientific research applications:

Mechanism of Action

The mechanism of action of 6-[3-(aminomethyl)phenyl]pyrimidine-2,4-diaminedihydrochloride involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may inhibit enzyme activity by binding to the active site or modulate receptor function by acting as an agonist or antagonist. The exact pathways and molecular targets can vary depending on the specific application and context.

Comparison with Similar Compounds

Structural and Functional Group Analysis

The compound’s structural analogs are primarily pyrimidine derivatives with variations in substituents, salt forms, and biological applications. Key comparisons include:

Compound Name Molecular Formula Substituents/Modifications Salt Form Key Features/Applications
6-[3-(Aminomethyl)phenyl]pyrimidine-2,4-diamine dihydrochloride C₁₁H₁₄Cl₂N₆ 6-(3-aminomethylphenyl), 2,4-diamine Dihydrochloride Synthetic intermediate; potential antiviral
6-Amino-4-(3-iodoanilino)-2-methylpyrimidin-1-ium chloride C₁₁H₁₂ClIN₄ 3-iodoanilino, 2-methyl, 6-amino Hydrochloride Radiolabeling studies (99mTc incorporation)
6-Chloro-N⁴,N⁴-dimethylpyrimidine-2,4-diamine C₆H₈ClN₄ 6-chloro, N⁴-dimethyl None Molecular recognition via H-bonding networks
4-Amino-5-aminomethyl-2-methylpyrimidine dihydrochloride C₆H₁₀N₄·2HCl 4-amino, 5-aminomethyl, 2-methyl Dihydrochloride Unspecified biological applications

Structural Insights :

  • Aromatic vs. Aliphatic Substituents: The target compound’s 3-aminomethylphenyl group introduces aromaticity and bulkiness, which may enhance lipophilicity compared to analogs like 6-chloro-N⁴,N⁴-dimethylpyrimidine-2,4-diamine .
  • Salt Forms: Dihydrochloride salts (e.g., target compound and 4-amino-5-aminomethyl-2-methylpyrimidine dihydrochloride) improve aqueous solubility, critical for bioavailability in drug development .
  • Functional Group Diversity: The 3-iodoanilino group in ’s compound enables radiolabeling, whereas the dimethylamino group in ’s compound facilitates hydrogen bonding for supramolecular applications .

Biological Activity

The compound 6-[3-(aminomethyl)phenyl]pyrimidine-2,4-diaminedihydrochloride is a pyrimidine derivative that has garnered interest in various fields of biological research due to its potential pharmacological applications. This article provides a comprehensive overview of its biological activity, including mechanisms of action, therapeutic applications, and relevant research findings.

Molecular Characteristics

  • Molecular Formula : C8_{8}H11_{11}Cl2_{2}N5_{5}
  • Molecular Weight : 212.08 g/mol
  • IUPAC Name : 5-(aminomethyl)pyrimidine-2,4-diamine;dihydrochloride
  • Canonical SMILES : C1=C(C(=NC(=N1)N)N)CN.Cl.Cl

Physical Properties

PropertyValue
SolubilitySoluble in water
AppearanceWhite to off-white powder
Melting PointNot specified

The primary mechanism of action for 6-[3-(aminomethyl)phenyl]pyrimidine-2,4-diaminedihydrochloride involves its interaction with specific enzymes and receptors. Notably, it may inhibit the activity of thymidylate synthase, an enzyme crucial for DNA synthesis, thereby affecting cell proliferation and survival. This inhibition can lead to significant biological effects, particularly in cancer cells.

Pharmacological Applications

  • Anticancer Activity : The compound has been studied for its potential as an anticancer agent due to its ability to interfere with DNA synthesis.
  • Antiviral Properties : Research indicates that derivatives of this compound may be utilized in the synthesis of nucleoside analogs aimed at treating viral infections.
  • Inhibition of Enzymatic Activity : The compound has shown promise in inhibiting dipeptidyl peptidase-4 (DPP4), which is relevant in the context of diabetes management and metabolic disorders .

Case Study 1: Anticancer Effects

A study published in PubMed explored the effects of various pyrimidine derivatives on cancer cell lines. The findings suggested that compounds similar to 6-[3-(aminomethyl)phenyl]pyrimidine-2,4-diaminedihydrochloride exhibited significant cytotoxicity against multiple cancer types, indicating a potential pathway for therapeutic development .

Case Study 2: DPP4 Inhibition

In a study focusing on DPP4 inhibitors, researchers identified that modifications to the structure of pyrimidine derivatives could enhance binding affinity and selectivity. The lead compound demonstrated effective glucose-lowering effects in diabetic animal models, paving the way for further clinical investigations .

Comparative Analysis

To better understand the biological activity of this compound, it is useful to compare it with similar pyrimidine derivatives:

Compound NameBiological ActivityReference
2,4-Diamino-5-phenyl-6-ethylpyrimidineAnticancer
4,5-DiaminopyrimidineAntiviral
6-(Aminomethyl)-5-(2,4-dichlorophenyl)-7-methylimidazo[1,2-a]pyrimidineDPP4 Inhibitor

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.